2-(3-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: 2-(3-methoxyphenoxy)-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C22H29N3O5S.ClH/c1-18-6-8-21(9-7-18)31(27,28)25-14-12-24(13-15-25)11-10-23-22(26)17-30-20-5-3-4-19(16-20)29-2;/h3-9,16H,10-15,17H2,1-2H3,(H,23,26);1H
• InChI Key: GXTQZZUSADERBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)COC3=CC=CC(=C3)OC.Cl
• Molecular Formula: C22H30ClN3O5S
• Molecular Weight: 484.0 g/mol

Description

2-(3-methoxyphenoxy)-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride, also known as TASP0410457, is a small molecule inhibitor that has shown promising results in scientific research.

Scientific Research Applications

Metabolism and Environmental Transport

Research on chloroacetamide herbicides such as acetochlor reveals their metabolism in liver microsomes and their presence in environmental samples. Studies by Coleman et al. (2000) and Clark & Goolsby (1999) have documented the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes and the occurrence and transport of acetochlor in streams of the Mississippi River Basin. These findings are crucial for understanding the environmental impact and bioactivation pathways of chloroacetamide herbicides, potentially applicable to the specified compound's study.

• Coleman et al. (2000) investigated the metabolism of chloroacetamide herbicides, highlighting the metabolic activation pathways leading to DNA-reactive products and the role of cytochrome P450 isoforms in herbicide metabolism [Coleman et al., 2000].
• Clark & Goolsby (1999) focused on the environmental presence of acetochlor, providing insights into its environmental fate and distribution, which could be relevant for studying the environmental behavior of similar compounds [Clark & Goolsby, 1999].

Pharmacological Effects

The synthesis and evaluation of similar acetamide derivatives for pharmacological properties, as researched by Saxena et al. (2009) and Pytka et al. (2015), indicate the therapeutic potential of acetamide derivatives, including their inhibitory activities and effects on animal models of depression and anxiety. These studies suggest avenues for researching the pharmacological applications of the specified acetamide compound.

• Saxena et al. (2009) explored the PTP1B inhibitory activity of acetamide derivatives, showing potential for antidiabetic activity, which could inform the pharmacological research applications of similar compounds [Saxena et al., 2009].
• Pytka et al. (2015) studied the antidepressant and anxiolytic-like effects of phenylpiperazine derivatives, highlighting the involvement of the serotonergic system, which may provide a model for studying the neurological effects of related acetamide compounds [Pytka et al., 2015].